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Compound of Interest

Compound Name: HS80

Cat. No.: B15573088

This guide provides immediate and essential safety protocols, logistical procedures, and
disposal plans for handling HS80, also known as Sodium Alkylbenzene Sulfonate (a common
component in products like Nansa HS80). The information is tailored for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

HS80 is an anionic surfactant that can cause skin irritation, serious eye damage, and is harmful
if swallowed.[1][2] It is crucial to handle this chemical with appropriate care to avoid exposure.

Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[1]

Skin Irritation H315 Causes skin irritation[1]
Serious Eye Damage H318 Causes serious eye damage[1]

Toxicolagical Data

Test Species Route Value

LD50 Rat Oral 438 mg/kg

This data is for Sodium Dodecylbenzenesulfonate, a representative compound for HS80.
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Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to ensure
personal safety when handling HS80.

PPE Category Specification Rationale

) o To prevent eye contact which
) Tightly fitting safety goggles or )
Eye and Face Protection ) can cause serious damage.[2]
a face shield. 3]

] Chemical-resistant gloves To prevent skin irritation from
Hand Protection o )
(e.g., nitrile rubber). direct contact.[2][3]

Use a particulate filter S
) ] ) To avoid irritation of the
Respiratory Protection respirator where dust may be )
respiratory tract.
generated.

] ] Laboratory coat or other o ]
Protective Clothing ) ) ) To minimize skin exposure.
suitable protective clothing.

Operational and Handling Protocols

Adherence to the following step-by-step procedures is essential for the safe handling of HS80
in a laboratory setting.

Experimental Workflow for Handling HS80
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HS80 Handling Workflow

Preparation

1. Don appropriate PPE:
- Safety Goggles
- Chemical-resistant Gloves
- Lab Coat

[2. Review Safety Data Sheet (SDSD

3. Ensure proper ventilation
(e.g., fume hood)
Handling
4. Weigh HS80 carefully
to avoid dust generation

:

5. Dissolve in appropriate solvent
under constant stirring

;

6. Perform experimental procedure

Post-Experiment

[7. Decontaminate work surfaces]

8. Remove and dispose of
contaminated PPE properly

:

9. Wash hands thoroughly
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HS80 Waste Disposal Workflow

Waste Collection

1. Collect solid HS80 waste in a 2. Collect liquid waste containing HS80 3. Place contaminated PPE in a
clearly labeled, sealed container. in a separate, labeled container. designated hazardous waste bag.

Temporary Storage

4. Store waste containers in a
designated, secure area.

Final Disposal

5. Contact institutional Environmental
Health and Safety (EHS) for pickup.

:

6. Complete all required
waste disposal documentation.
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Surfactant Interaction with Cell Membrane

Cell Membrane  HS80 (Surfactant)

Lipid Bilayer HS80 Monomers

Interaction and Disruption

1. HS80 monomers insert into
the lipid bilayer

:

2. Membrane destabilization

:

3. Pore formation and
increased permeability

:

4. Cell Lysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
HS80 (Sodium Alkylbenzene Sulfonate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573088#personal-protective-equipment-for-
handling-hs80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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